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Compound of Interest

Compound Name: BOC-L-phenylalanine-d5

Cat. No.: B023864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of BOC-L-phenylalanine-d5, a deuterated

and protected derivative of the essential amino acid L-phenylalanine. This guide will cover its

chemical structure, physical properties, synthesis, and key applications in research and

pharmaceutical development, with a focus on its role as an internal standard and a building

block in peptide synthesis.

Chemical Identity and Physical Properties
BOC-L-phenylalanine-d5, also known as N-(tert-Butoxycarbonyl)-L-phenylalanine-d5, is a

synthetically modified amino acid. The tert-butoxycarbonyl (BOC) group protects the primary

amine, preventing unwanted side reactions during peptide synthesis. The five deuterium atoms

on the phenyl ring make it a valuable tool for mass spectrometry-based quantitative analysis.

Table 1: Chemical and Physical Properties of BOC-L-phenylalanine-d5
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Property Value Reference

CAS Number 121695-40-7 [1][2][3]

Molecular Formula C₁₄H₁₄D₅NO₄ [3]

Molecular Weight 270.34 g/mol [1][3]

Appearance White crystalline powder [4]

Chemical Purity ≥98% [1]

Isotopic Enrichment ≥98 atom % D [5]

Melting Point 85-87 °C (for non-deuterated) [6]

Solubility

Soluble in methanol,

dichloromethane,

dimethylformamide, N-methyl-

2-pyrrolidone. Insoluble in

water and petroleum ether.

[4][6]

Storage

Store refrigerated (+2°C to

+8°C) and desiccated. Protect

from light.

[1][4]

Chemical Structure
The structure of BOC-L-phenylalanine-d5 consists of an L-phenylalanine molecule where the

amino group is protected by a tert-butoxycarbonyl (BOC) group, and the five hydrogen atoms

on the phenyl ring are replaced with deuterium atoms.
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Figure 1. Chemical structure of BOC-L-phenylalanine-d5.

Synthesis of BOC-L-phenylalanine-d5
The synthesis of BOC-L-phenylalanine-d5 is typically achieved by reacting L-phenylalanine-

d5 with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base. This method is a standard

procedure for the N-protection of amino acids.

Experimental Protocol: Synthesis of BOC-L-
phenylalanine-d5
This protocol is adapted from the general synthesis of N-tert-butoxycarbonyl-L-phenylalanine.

[4][6][7]

Materials:

L-phenylalanine-d5

Di-tert-butyl dicarbonate (Boc₂O)

Sodium hydroxide (NaOH) or other suitable base

tert-Butanol

Water

Saturated citric acid solution or potassium hydrogen sulfate

Ethyl ether or other suitable organic solvent for extraction

Hexane or pentane for precipitation/washing

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

In a round-bottom flask, dissolve L-phenylalanine-d5 and sodium hydroxide in water.
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Add tert-butanol to the solution.

Cool the mixture in an ice bath and add di-tert-butyl dicarbonate (Boc₂O) dropwise with

stirring. A white precipitate may form.

Allow the reaction to proceed overnight at room temperature.

Acidify the mixture to a pH of 1-1.5 by the slow addition of a saturated citric acid solution.

This will be accompanied by the evolution of carbon dioxide.

Extract the product into an organic solvent such as ethyl ether.

Wash the combined organic layers with water and dry over anhydrous sodium sulfate or

magnesium sulfate.

Remove the solvent under reduced pressure.

Treat the resulting oil or solid with hexane or pentane to induce crystallization.

Collect the white precipitate by filtration, wash with cold pentane, and dry under vacuum.

Applications in Research and Drug Development
BOC-L-phenylalanine-d5 is a versatile tool with significant applications in proteomics, drug

discovery, and development.

Internal Standard for Quantitative Analysis
Due to its isotopic labeling, BOC-L-phenylalanine-d5 is an ideal internal standard for the

quantification of L-phenylalanine or its metabolites in biological samples using mass

spectrometry (MS) based techniques like liquid chromatography-mass spectrometry (LC-MS)

or gas chromatography-mass spectrometry (GC-MS).[8][9] The deuterium atoms give it a

higher mass than the endogenous analyte, allowing for its distinct detection while having nearly

identical chemical and physical properties. This ensures that any variations during sample

preparation and analysis affect both the analyte and the internal standard equally, leading to

highly accurate quantification.
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Below is a diagram illustrating the general workflow for using BOC-L-phenylalanine-d5 as an

internal standard.

Sample Preparation LC-MS Analysis Data Processing

Biological Sample (e.g., Plasma) Spike with known amount of
BOC-L-phenylalanine-d5

Protein Precipitation &
Analyte Extraction

Liquid Chromatography
(Separation)

Inject Extract Mass Spectrometry
(Detection)

Peak Area Integration
(Analyte & Internal Standard)

Generate Mass Spectra Calculate Peak Area Ratio Quantification using
Calibration Curve

Click to download full resolution via product page

Workflow for using BOC-L-phenylalanine-d5 as an internal standard.

Peptide Synthesis
The BOC protecting group is widely used in solid-phase peptide synthesis (SPPS).[10] BOC-L-
phenylalanine-d5 can be used as a building block to introduce a deuterated phenylalanine

residue at a specific position within a peptide sequence. This can be useful for:

Structural studies: Using nuclear magnetic resonance (NMR) spectroscopy to probe the

structure and dynamics of peptides.

Metabolic studies: Tracking the fate of a peptide in vitro or in vivo.

The BOC group is stable under basic and nucleophilic conditions but can be readily removed

with a moderately strong acid, such as trifluoroacetic acid (TFA), to allow for the coupling of the

next amino acid in the sequence.[10]

Logical Relationships in Application
The utility of BOC-L-phenylalanine-d5 in various research applications is interconnected. The

diagram below illustrates the logical flow from its fundamental properties to its advanced

applications.
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Logical relationships of BOC-L-phenylalanine-d5 properties and applications.

Conclusion
BOC-L-phenylalanine-d5 is a valuable chemical tool for researchers in the fields of analytical

chemistry, biochemistry, and pharmaceutical sciences. Its unique combination of a protecting

group and stable isotope labeling makes it indispensable for accurate quantification of L-

phenylalanine and for the synthesis of isotopically labeled peptides for structural and metabolic

studies. This guide provides the foundational knowledge for the effective application of this

compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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